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Compound of Interest

Compound Name: 4-(4-tert-Butylphenyl)aniline

Cat. No.: B1286759 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 4-(4-tert-Butylphenyl)aniline. The following procedures

are designed to ensure safe operational handling and disposal in a laboratory setting.

Hazard Summary
4-(4-tert-Butylphenyl)aniline is classified with several hazards that necessitate careful

handling. It is known to cause skin and eye irritation, and may lead to respiratory irritation.[1][2]

[3] Some safety data sheets indicate more severe risks, including the potential for severe skin

burns, eye damage, and harm if swallowed, inhaled, or in contact with skin.[4][5]

Hazard Statement Description Classification

H315 Causes skin irritation Skin Irritation, Category 2

H319 Causes serious eye irritation Eye Irritation, Category 2

H335 May cause respiratory irritation
Specific target organ toxicity –

single exposure, Category 3

H302 + H312 + H332
Harmful if swallowed, in

contact with skin or if inhaled

Acute Toxicity, Category 4

(Oral, Dermal, Inhalation)

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory to prevent exposure. The required equipment

is detailed below. Always inspect gloves and other equipment before use.[1]

Protection Type Specification Recommended Use

Eye & Face Protection
Chemical safety goggles or a

face shield.

Required for all handling

procedures.

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Must be worn at all times when

handling the substance.

Body Protection

Lab coat, protective sleeves,

and closed-toe shoes. For

larger quantities or spill

response, wear fire/flame

resistant and impervious

clothing.[1]

Standard for any laboratory

work involving this chemical.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or

dust/aerosols may be

generated, a respirator with an

organic vapor filter (Type A or

ABEK) is necessary.[4][6]

Required when working

outside of a certified chemical

fume hood or during spill

cleanup.

Operational Plan: Step-by-Step Handling Procedure
Following a systematic workflow is crucial for minimizing risk. This procedure outlines the steps

from preparation to waste disposal.

Engineering Controls: All handling of 4-(4-tert-Butylphenyl)aniline should occur within a

certified chemical fume hood to ensure adequate ventilation.[1][4]

Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and

unobstructed.[4]

PPE Donning: Put on all required PPE as specified in the table above before entering the

handling area.
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Avoid Contact: Take extreme care to avoid direct contact with skin and eyes.[1][3] Do not

breathe dust, fumes, or vapors.[1][3][4]

Dispensing: If the chemical is a solid, avoid generating dust.[1][3] If it is a liquid, do not

breathe mists or sprays.[4] Use non-sparking tools to prevent ignition.[1]

Hygiene: Do not eat, drink, or smoke in the work area.[3][4]

Cleaning: Clean the work area thoroughly after handling.

PPE Doffing: Remove PPE carefully to avoid contaminating skin. Contaminated clothing

should be removed and laundered separately before reuse.[2][3]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing work.[1][2][4]

Caption: Workflow for Safe Handling of 4-(4-tert-Butylphenyl)aniline.

Storage and Disposal Plan
Proper storage and disposal are critical to laboratory and environmental safety.

Conditions: Store containers in a dry, cool, and well-ventilated place.[1][4] Keep the container

tightly closed when not in use.[1][2]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, acid chlorides, and

chloroformates.[4]

Area: Designate a "Corrosives area" for storage if applicable based on the specific product's

SDS.[4]

Waste Collection: Collect waste material in suitable, closed, and clearly labeled containers

for disposal.[1]

Method: Disposal must be conducted by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[1]
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Environmental Protection: Do not allow the chemical to enter drains, sewer systems, or

waterways.[1] Discharge into the environment must be avoided.[1]

Container Disposal: Empty containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable before

disposing of it in a sanitary landfill according to local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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